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Compound of Interest

Compound Name: 2-Octen-4-one

CAS No.: 22286-99-3

Cat. No.: B7825859

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the α,β-

unsaturated ketone, 2-Octen-4-one (CAS No: 4643-27-0). The document details available

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along

with generalized experimental protocols for these analytical techniques. This information is

crucial for the identification, characterization, and quality control of this compound in research

and development settings.

Spectroscopic Data Summary
The following tables summarize the available quantitative spectroscopic data for 2-Octen-4-
one.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available Data not available Data not available Data not available

¹³C NMR (Carbon NMR) Data

Chemical Shift (δ) ppm Assignment

Data not available Data not available

Note: Specific chemical shift and coupling constant data for ¹H and ¹³C NMR were not publicly

available in the searched databases. The assignments would correspond to the protons and

carbons in the (E)-oct-2-en-4-one structure.

Infrared (IR) Spectroscopy
The IR spectrum of 2-Octen-4-one exhibits characteristic absorption bands corresponding to

its functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

~1670 Strong
C=O stretch (α,β-unsaturated

ketone)

~1630 Medium C=C stretch (alkene)

~2960-2870 Strong C-H stretch (alkane)

~970 Strong =C-H bend (trans-alkene)

Mass Spectrometry (MS)
The mass spectrum of 2-Octen-4-one provides information about its molecular weight and

fragmentation pattern under electron ionization.
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Putative Fragment

126 Moderate [M]⁺ (Molecular Ion)

85 High [M - C₃H₅]⁺

57 High [C₄H₉]⁺

43 High [C₃H₇]⁺

29 Moderate [C₂H₅]⁺

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for a liquid sample like 2-Octen-4-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A small amount of 2-Octen-4-one is dissolved in a deuterated solvent

(e.g., CDCl₃) in an NMR tube. A small quantity of a reference standard, such as

tetramethylsilane (TMS), is often added for chemical shift calibration.

Instrument Setup: The NMR spectrometer, such as a Bruker AC-300 for ¹H NMR or a Bruker

HX-90 for ¹³C NMR, is set up with appropriate parameters, including the acquisition

frequency, pulse sequence, and number of scans.[1]

Data Acquisition: The prepared sample is placed in the spectrometer's magnet, and the NMR

experiment is initiated. The free induction decay (FID) signal is recorded.

Data Processing: The raw FID data is subjected to a Fourier transform to convert it into the

frequency domain, resulting in the NMR spectrum. Phase and baseline corrections are

applied to obtain a clean spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: For a neat liquid sample like 2-Octen-4-one, a thin film is prepared by

placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl)
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plates.[1] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by

placing a drop of the sample directly on the ATR crystal.

Background Spectrum: A background spectrum of the empty sample holder (or clean ATR

crystal) is recorded to subtract atmospheric and instrumental interferences.

Sample Spectrum: The prepared sample is placed in the FT-IR spectrometer, and the

infrared spectrum is recorded over a specific range (e.g., 4000-400 cm⁻¹).

Data Analysis: The resulting spectrum shows the absorption bands corresponding to the

vibrational frequencies of the functional groups present in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation: A dilute solution of 2-Octen-4-one is prepared in a volatile organic

solvent (e.g., dichloromethane or hexane).

GC Separation: A small volume of the prepared sample is injected into the gas

chromatograph. The compound travels through a capillary column, where it is separated

from other components based on its boiling point and interaction with the stationary phase.

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's

ion source. In electron ionization (EI), the molecules are bombarded with a high-energy

electron beam, causing them to ionize and fragment.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer.

Detection: A detector records the abundance of each ion at a specific m/z, generating a

mass spectrum that provides information about the molecular weight and fragmentation

pattern of the compound.

Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis and the logical

relationship between the techniques.
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7825859/docs?utm_src=pdf-body-img#spectroscopic-profile-of-2-octen-4-one-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7825859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Octen-4-one
(C₈H₁₄O)

NMR
(¹H, ¹³C)

IR

MS

Molecular Structure
& Connectivity

Functional Groups
(C=O, C=C)

Molecular Weight
& Formula

Click to download full resolution via product page

Caption: Relationship between spectroscopic techniques and structural information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7825859/docs?utm_src=pdf-body-img#spectroscopic-profile-of-2-octen-4-one-a-technical-guide
https://www.benchchem.com/product/b7825859?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octen-4-one
https://www.benchchem.com/product/b7825859/docs#spectroscopic-profile-of-2-octen-4-one-a-technical-guide
https://www.benchchem.com/product/b7825859/docs#spectroscopic-profile-of-2-octen-4-one-a-technical-guide
https://www.benchchem.com/product/b7825859/docs#spectroscopic-profile-of-2-octen-4-one-a-technical-guide
https://www.benchchem.com/product/b7825859/docs#spectroscopic-profile-of-2-octen-4-one-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7825859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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